rel-(1R,5S)-3-tert-Butyl 1-methyl 5-formyl-3-azabicyclo[3.1.0]hexane-1,3-dicarboxylate

• IUPAC Name: 3-O-tert-butyl 1-O-methyl (1R,5S)-5-formyl-3-azabicyclo[3.1.0]hexane-1,3-dicarboxylate
• InChI: InChI=1S/C13H19NO5/c1-11(2,3)19-10(17)14-6-12(8-15)5-13(12,7-14)9(16)18-4/h8H,5-7H2,1-4H3/t12-,13+/m0/s1
• InChI Key: FTSUYJFSBJXLIW-QWHCGFSZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(CC2(C1)C(=O)OC)C=O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@]2(C[C@@]2(C1)C(=O)OC)C=O
• Molecular Formula: C13H19NO5
• Molecular Weight: 269.29 g/mol

Description

Rel-(1R,5S)-3-tert-Butyl 1-methyl 5-formyl-3-azabicyclo[3.1.0]hexane-1,3-dicarboxylate is a useful research compound. Its molecular formula is C13H19NO5 and its molecular weight is 269.297. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Analgesic Potential

• A series of 1-aryl-3-azabicyclo[3.1.0]hexanes, including compounds related to rel-(1R,5S)-3-tert-Butyl 1-methyl 5-formyl-3-azabicyclo[3.1.0]hexane-1,3-dicarboxylate, was synthesized. These compounds demonstrated significant analgesic potency, with the most potent compound undergoing clinical trials. The analgesic activity was notably observed in the (+) enantiomer of the compound, which has a similar configuration to the subject compound (Epstein et al., 1981).

Synthesis of Chiral Penam-3-carboxylic Acid Derivatives

• The compound was used in the synthesis of methyl penam-(3S)-carboxylate, a basic skeleton of penicillin-type β-lactams. This synthesis pathway illustrates the potential of such compounds in the development of antibiotics (Chiba et al., 1989).

Development of Peptidomimetic Compounds

• Azabicyclo[X.Y.0]alkane amino acids, related to the subject compound, have been synthesized as rigid dipeptide mimetics. These are useful in peptide-based drug discovery, demonstrating the compound's relevance in the development of novel pharmaceutical agents (Mandal et al., 2005).

Stereoselective Synthesis for Medicinal Chemistry

• The compound's framework was crucial in a stereoselective synthesis of (1R,3S,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid. This highlights its importance in creating structurally complex and stereochemically defined molecules for medicinal applications (Gan et al., 2013).

Synthesis of Novel Antimalarial Agents

• Derivatives of ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate, structurally related to the subject compound, were synthesized and evaluated for their antimalarial activities, demonstrating the compound's potential in developing treatments for tropical diseases (Ningsanont et al., 2003).